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Compound Name:
7,8-Dichloroisoquinoline-1(2H)-

one

Cat. No.: B2406758 Get Quote

7,8-Dichloroisoquinoline-1(2H)-one: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7,8-Dichloroisoquinoline-1(2H)-
one, a heterocyclic compound of interest in medicinal chemistry. Due to the limited availability

of direct experimental data for this specific molecule, this document outlines a putative

synthetic pathway and compiles relevant data from closely related analogs to serve as a

valuable resource for researchers.

Compound Identification
While a specific CAS number for 7,8-Dichloroisoquinoline-1(2H)-one is not readily found in

public databases, key identifiers for structurally related and precursor compounds are provided

below. These serve as a critical reference for sourcing starting materials and for characterizing

potential products.
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Identifier
7,8-Dichloro-1,2,3,4-
tetrahydroisoquinoline

7-Chloroisoquinolin-3(2H)-
one

CAS Number 61563-24-4[1] 1175272-80-6[2]

PubChem CID 123920[1] -

Molecular Formula C₉H₉Cl₂N[1] C₉H₆ClNO[2]

Molecular Weight 202.08 g/mol 179.6 g/mol [2]

IUPAC Name
7,8-dichloro-1,2,3,4-

tetrahydroisoquinoline[1]

7-chloro-2,3-

dihydroisoquinolin-3-one

Synonyms DCTQ, SKF 64139[1]
3(2H)-Isoquinolinone, 7-chloro-

[2]

Proposed Synthetic Pathway
A plausible synthetic route to 7,8-Dichloroisoquinoline-1(2H)-one can be conceptualized

starting from the more readily available precursor, 7,8-dichloroisoquinoline. This proposed

pathway involves a key oxidation step.

7,8-Dichloroisoquinoline Oxidation
Oxidizing Agent

7,8-Dichloroisoquinoline-1(2H)-one
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Caption: Proposed synthesis of 7,8-Dichloroisoquinoline-1(2H)-one.

Experimental Protocols
Detailed experimental procedures for the synthesis of key precursors are outlined below. These

protocols are based on established literature methods for analogous compounds.

Synthesis of 7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline
This procedure describes the reduction of 7,8-dichloroisoquinoline hydrochloride to its

tetrahydro- derivative.
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Materials:

7,8-Dichloroisoquinoline hydrochloride

Platinum oxide (Adams' catalyst)

Methanol

Ammonium hydroxide

Diethyl ether

Magnesium sulfate

Procedure:

Dissolve 7,8-dichloroisoquinoline hydrochloride in methanol.

Add platinum oxide to the solution.

Hydrogenate the mixture at ambient temperature for 1 hour.

Filter the reaction mixture to remove the catalyst.

Concentrate the filtrate under reduced pressure.

Treat the residue with ammonium hydroxide to convert the hydrochloride salt to the free

base.

Extract the aqueous solution with diethyl ether.

Dry the combined ether extracts with magnesium sulfate.

Filter and concentrate the ether solution to yield 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline

as the residue[3].
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Reaction Setup

Workup and Isolation

Dissolve 7,8-Dichloroisoquinoline HCl
in Methanol

Add Platinum Oxide

Hydrogenate (1 hr, ambient temp)

Filter to remove catalyst

Concentrate filtrate

Add Ammonium Hydroxide

Extract with Diethyl Ether

Dry with MgSO4

Concentrate to yield product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline.
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Potential Biological Activity
The biological activity of 7,8-Dichloroisoquinoline-1(2H)-one has not been explicitly reported.

However, the activity of the closely related 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline suggests

potential avenues for investigation.

7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline is a known potent and reversible inhibitor of

phenylethanolamine N-methyltransferase (PNMT)[1]. PNMT is an enzyme that catalyzes the

conversion of norepinephrine to epinephrine. Inhibition of this enzyme can have implications for

conditions related to the adrenergic system.

The broader class of quinoline and isoquinoline derivatives exhibit a wide range of biological

activities, including anticancer, antimicrobial, and anti-inflammatory properties[4][5].

Specifically, derivatives of 7-chloroquinoline have been investigated for their antiproliferative

activity against various cancer cell lines[6].
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Caption: Potential biological activities of dichloroisoquinoline derivatives.

Conclusion
While 7,8-Dichloroisoquinoline-1(2H)-one remains a largely uncharacterized compound, this

technical guide provides a foundational understanding for researchers. By leveraging data from

structurally similar molecules, a viable synthetic approach and potential areas of biological

investigation are proposed. Further research is warranted to isolate and characterize this

compound and to explore its pharmacological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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